Cas no 392330-71-1 (3-(4-Chloro-phenylmethanesulfonyl)-propionic acid)

• Product Name: 3-(4-Chloro-phenylmethanesulfonyl)-propionic acid
• CAS No: 392330-71-1
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 3081502
• PubChem ID: 3311676
• Update Time: 2025-08-03

3-(4-Chloro-phenylmethanesulfonyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenylmethanesulfonyl)-propionic acid
• 3-[(4-chlorophenyl)methylsulfonyl]propanoic acid
• EN300-10153579
• AKOS000171023
• 3-[(4-chlorophenyl)methanesulfonyl]propanoic acid
• SCHEMBL7008951
• 392330-71-1
• LS-12378
• 3-[(4-chlorobenzyl)sulfonyl]propanoic acid
• STL185212
• ALBB-032985

• MDL： MFCD03830346
• Inchi： 1S/C10H11ClO4S/c11-9-3-1-8(2-4-9)7-16(14,15)6-5-10(12)13/h1-4H,5-7H2,(H,12,13)
• InChI Key： WGTISTYYALRTAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 262.0066577Da
• Monoisotopic Mass: 262.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes